Cas no 133086-80-3 (1H-Pyrrole-2-carboxaldehyde,5-(hydroxymethyl)-1-(3-methylbutyl)-)

• Product name: 1H-Pyrrole-2-carboxaldehyde,5-(hydroxymethyl)-1-(3-methylbutyl)-
• CAS No: 133086-80-3
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 190080
• PubChem ID: 131592

1H-Pyrrole-2-carboxaldehyde,5-(hydroxymethyl)-1-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,5-(hydroxymethyl)-1-(3-methylbutyl)-
• 5-(hydroxymethyl)-1-(3-methylbutyl)pyrrole-2-carbaldehyde
• ganoine
• 1-Isopentyl-2-formyl-5-hydroxymethylpyrrole
• 5-(hydroxymethyl)-1-(3-methylbutyl)-1H-pyrrole-2-carbaldehyde
• Ganoderma alkaloid A
• N-Isopentyl-5-hydroxymethylpyrryl aldehyde
• 133086-80-3
• 1H-Pyrrole-2-carboxaldehyde, 5-(hydroxymethyl)-1-(3-methylbutyl)-
• DTXSID40157946
• SCHEMBL5001070

• Inchi： InChI=1S/C11H17NO2/c1-9(2)5-6-12-10(7-13)3-4-11(12)8-14/h3-4,7,9,14H,5-6,8H2,1-2H3
• InChI Key： QFUKUPZJJSMEGE-UHFFFAOYSA-N
• SMILES： OCC1N(CCC(C)C)C(C=O)=CC=1

Computed Properties

• Exact Mass: 195.12601
• Monoisotopic Mass: 195.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 341.4°Cat760mmHg
• Flash Point: 160.3°C
• Refractive Index: 1.517
• PSA: 42.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes